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Compound of Interest

Compound Name: Mycophenolate Mofetil-d4

Cat. No.: B1140131

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial suppliers
of the Mycophenolate Mofetil-d4 reference standard. Mycophenolate Mofetil-d4 is a
deuterated analog of Mycophenolate Mofetil (MMF), an immunosuppressant drug critical in
preventing organ transplant rejection. Its deuterated form serves as an ideal internal standard
for bioanalytical methods, particularly in liquid chromatography-mass spectrometry (LC-
MS/MS) assays, ensuring accurate quantification of MMF and its active metabolite,
mycophenolic acid (MPA), in biological matrices.

Overview of Commercial Suppliers

Several reputable suppliers offer Mycophenolate Mofetil-d4 for research and drug
development purposes. These companies provide the reference standard with accompanying
documentation, such as a Certificate of Analysis (CoA), which details the material's quality and
purity. The primary suppliers identified are LGC Standards (distributing for Toronto Research
Chemicals - TRC), Simson Pharma, and TLC Pharmaceutical Standards.

Data Presentation: Comparative Analysis of
Mycophenolate Mofetil-d4

The following table summarizes the available quantitative data for the Mycophenolate Mofetil-
d4 reference standard from leading commercial suppliers. It is important to note that specific

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1140131?utm_src=pdf-interest
https://www.benchchem.com/product/b1140131?utm_src=pdf-body
https://www.benchchem.com/product/b1140131?utm_src=pdf-body
https://www.benchchem.com/product/b1140131?utm_src=pdf-body
https://www.benchchem.com/product/b1140131?utm_src=pdf-body
https://www.benchchem.com/product/b1140131?utm_src=pdf-body
https://www.benchchem.com/product/b1140131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

values for purity and isotopic enrichment are lot-dependent and are definitively stated on the
Certificate of Analysis provided with the product upon purchase.

Molecular Isotopic
. Product CAS Molecular . Stated .
Supplier Weight ( . Enrichme
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g/mol ) nt
Typicall
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M831452 21-0 O~ specific on
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CoA)
_ Information  Information
Simson Cz23H27DaN ) )
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Pharma O~
on CoA on CoA
TLC _ _
Information  Information
Pharmaceu 1132748- C23H27DaN ] )
) M-324002 437.53 available available
tical 21-0 O~
on CoA on CoA
Standards

Note: While a specific purity value was not found for Mycophenolate Mofetil-d4 in the publicly
available data, related stable isotope-labeled standards from these suppliers typically have a
chemical purity of >98%. The exact purity and isotopic enrichment are detailed on the lot-
specific Certificate of Analysis.

Experimental Protocols: Quantification of
Mycophenolate Mofetil and Mycophenolic Acid
using Mycophenolate Mofetil-d4 Internal Standard

The following is a representative experimental protocol for the simultaneous determination of
Mycophenolate Mofetil and Mycophenolic Acid in human plasma by LC-MS/MS, utilizing
Mycophenolate Mofetil-d4 as an internal standard (IS). This protocol is based on
methodologies described in the scientific literature.[1][2]

1. Preparation of Stock and Working Solutions:
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Stock Solutions (1 mg/mL): Prepare individual stock solutions of Mycophenolate Mofetil,
Mycophenolic Acid, and Mycophenolate Mofetil-d4 in methanol.

Working Standard Solutions: Prepare serial dilutions of the Mycophenolate Mofetil and
Mycophenolic Acid stock solutions in a mixture of methanol and water (50:50, v/v) to create
calibration curve standards.

Internal Standard Working Solution: Dilute the Mycophenolate Mofetil-d4 stock solution
with the same diluent to achieve a suitable concentration for spiking into plasma samples.

. Sample Preparation (Solid Phase Extraction - SPE):

To 50 pL of human plasma, add the internal standard working solution.

Vortex mix the samples.

Load the samples onto a pre-conditioned C18 SPE cartridge.

Wash the cartridge with 100 mM ammonium acetate buffer followed by water.

Elute the analytes and the internal standard from the cartridge with methanol or a suitable
organic solvent mixture.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

. LC-MS/MS Conditions:

Liquid Chromatography (LC):

o Column: C18 analytical column (e.g., 4.6 x 150 mm, 5 pm).

o Mobile Phase: An isocratic or gradient mixture of acetonitrile and 0.1% formic acid in
water. A typical isocratic mobile phase could be acetonitrile:0.1% formic acid (80:20, v/v).

[1]

o Flow Rate: 1.0 mL/min.
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o Injection Volume: 10 pL.

e Mass Spectrometry (MS/MS):
o lonization Mode: Positive Electrospray lonization (ESI+).
o Detection Mode: Multiple Reaction Monitoring (MRM).
o MRM Transitions:
» Mycophenolate Mofetil: m/z 434.2 - 114.1
= Mycophenolic Acid: m/z 321.2 - 207.2
» Mycophenolate Mofetil-d4 (1S): m/z 438.2 — 118.2[1]
4. Data Analysis:

e Quantify the concentration of Mycophenolate Mofetil and Mycophenolic Acid in the plasma
samples by calculating the peak area ratio of the analyte to the internal standard and

comparing it against the calibration curve.

Visualizations

Logical Workflow for Supplier Selection
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Caption: Workflow for selecting a commercial supplier of Mycophenolate Mofetil-d4.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1140131?utm_src=pdf-body-img
https://www.benchchem.com/product/b1140131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Sample Analysis

Plasma Sample Collection

'

Spike with Mycophenolate
Mofetil-d4 (Internal Standard)

Solid Phase Extraction (SPE)
(Clean-up and Concentration)

Evaporation to Dryness

Reconstitution in
Mobile Phase

LC-MS/MS Analysis
(MRM Mode)

Data Processing
(Peak Area Ratio vs. Calibration Curve)

@caﬂon of MMF and MPA

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1140131?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1140131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Caption: Bioanalytical workflow for quantifying MMF and MPA using a deuterated internal
standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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